Cas no 370066-55-0 (Pentanoic acid, 2-methyl-4-oxo-, phenylmethyl ester)

• Product Name: Pentanoic acid, 2-methyl-4-oxo-, phenylmethyl ester
• CAS No: 370066-55-0
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 1480387
• Update Time: 2024-08-24

Pentanoic acid, 2-methyl-4-oxo-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-methyl-4-oxo-, phenylmethyl ester

• Inchi： 1S/C13H16O3/c1-10(8-11(2)14)13(15)16-9-12-6-4-3-5-7-12/h3-7,10H,8-9H2,1-2H3
• InChI Key： NELGEFPDXLGZPA-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)C(C)CC(=O)C

Computed Properties

• Exact Mass: 220.10998

Experimental Properties

• Density: 1.070±0.06 g/cm3(Predicted)
• Boiling Point: 326.1±17.0 °C(Predicted)
• PSA: 43.37